Cas no 666743-54-0 ((1S)-1-3-(methylsulfanyl)phenylethan-1-ol)

• Product Name: (1S)-1-3-(methylsulfanyl)phenylethan-1-ol
• CAS No: 666743-54-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6299942
• PubChem ID: 96487387
• Update Time: 2024-01-06

(1S)-1-3-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(methylsulfanyl)phenylethan-1-ol
• EN300-1843826
• 666743-54-0
• (alphaS)-alpha-Methyl-3-(methylthio)benzenemethanol
• (1S)-1-[3-(methylsulfanyl)phenyl]ethan-1-ol
• DTXSID801260417

• Inchi： 1S/C9H12OS/c1-7(10)8-4-3-5-9(6-8)11-2/h3-7,10H,1-2H3/t7-/m0/s1
• InChI Key： YXMYZYXSEIMZQD-ZETCQYMHSA-N
• SMILES： S(C)C1=CC=CC(=C1)[C@H](C)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers